Cas no 1805067-89-3 (2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid
• CAS No: 1805067-89-3
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4893931
• Update Time: 2025-07-23

2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-2-5-3(8(14)15)1-4(12)6(13-5)7(10)11/h1,7H,2H2,(H,14,15)
• InChI Key： GXVZPDLQVDORIQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(CCl)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

Research Brief on 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS: 1805067-89-3)

2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS: 1805067-89-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and difluoromethylated structure, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

The compound's structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a valuable scaffold for medicinal chemistry. The presence of these functional groups allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent research has focused on optimizing synthetic routes to improve the yield and purity of this intermediate, as well as exploring its reactivity in cross-coupling reactions and nucleophilic substitutions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid in the synthesis of novel kinase inhibitors. The compound was used as a key building block to develop potent and selective inhibitors of protein kinases involved in cancer progression. The study reported significant inhibitory activity against several kinase targets, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the design of antimicrobial agents. The researchers synthesized a series of derivatives by modifying the carboxylic acid moiety and evaluated their activity against drug-resistant bacterial strains. Several derivatives exhibited promising antibacterial activity, particularly against Gram-positive pathogens, highlighting the compound's potential in addressing the growing challenge of antibiotic resistance.

From a mechanistic perspective, the difluoromethyl group in 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has been shown to enhance metabolic stability and improve pharmacokinetic properties in derived compounds. This feature is particularly valuable in drug design, as it can lead to improved oral bioavailability and longer half-lives of potential drug candidates. Recent computational studies have also investigated the electronic effects of the difluoromethyl group on the pyridine ring, providing insights into its influence on molecular interactions with biological targets.

Ongoing research is exploring the application of this compound in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Its ability to serve as a linker between target-binding ligands and E3 ubiquitin ligase recruiters makes it a valuable tool in this emerging therapeutic modality. Preliminary results suggest that derivatives of this compound can effectively facilitate the degradation of disease-relevant proteins, opening new avenues for the treatment of challenging conditions such as neurodegenerative disorders and certain cancers.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS: 1805067-89-3) represents a multifaceted chemical entity with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable intermediate in drug discovery programs. As synthetic methodologies continue to advance and our understanding of its pharmacological potential deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.